3-Chloropropionitrile 3-Chloropropionitrile Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998)
Brand Name: Vulcanchem
CAS No.: 542-76-7
VCID: VC0165592
InChI: InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2
SMILES: C(CCl)C#N
Molecular Formula: C3H4ClN
Molecular Weight: 89.52 g/mol

3-Chloropropionitrile

CAS No.: 542-76-7

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VCID: VC0165592

Molecular Formula: C3H4ClN

Molecular Weight: 89.52 g/mol

3-Chloropropionitrile - 542-76-7

CAS No. 542-76-7
Product Name 3-Chloropropionitrile
Molecular Formula C3H4ClN
Molecular Weight 89.52 g/mol
IUPAC Name 3-chloropropanenitrile
Standard InChI InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2
Standard InChIKey GNHMRTZZNHZDDM-UHFFFAOYSA-N
SMILES C(CCl)C#N
Canonical SMILES C(CCl)C#N
Boiling Point 347 to 349 °F at 760 mm Hg (EPA, 1998)
175.5 °C
175-176 °C
Colorform COLORLESS LIQ
Density 1.1573 at 68 °F (EPA, 1998)
1.1573 @ 20 °C
Flash Point 168 °F (EPA, 1998)
168 °F (CLOSED CUP)
Melting Point -60 °F (EPA, 1998)
-51.0 °C
-51 °C
Physical Description Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998)
Description Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998)
Solubility MISCIBLE WITH ACETONE, BENZENE, CARBON TETRACHLORIDE, ALC, ETHER
Water solubility: 4.5 g/100 ml at 25 °C
Solubility of water in beta-chloropropionitrile: 2.2 ml/100 g at 25 °C.
Synonyms 3-Chloropropanenitrile
Vapor Density 3 (EPA, 1998) (Relative to Air)
Vapor Pressure 5 mm Hg at 114.8 °F (EPA, 1998)
5 MM HG @ 46 °C
PubChem Compound 10963
Last Modified Nov 11 2021
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